Cas no 916263-87-1 (2-Hexenoic acid, 2-(acetyloxy)-, methyl ester, (2Z)-)

• Product Name: 2-Hexenoic acid, 2-(acetyloxy)-, methyl ester, (2Z)-
• CAS No: 916263-87-1
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 786877
• PubChem ID: 57322991
• Update Time: 2025-04-19

2-Hexenoic acid, 2-(acetyloxy)-, methyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid, 2-(acetyloxy)-, methyl ester, (2Z)-
• methyl 2-acetyloxyhex-2-enoate
• Methyl 2-(acetyloxy)hex-2-enoate
• DTXSID90720826
• 916263-87-1

• Inchi： 1S/C9H14O4/c1-4-5-6-8(9(11)12-3)13-7(2)10/h6H,4-5H2,1-3H3
• InChI Key： FLKAHYIYDPUHQJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)OC)=CCCC

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų